![molecular formula C24H27N3O6 B2996901 2-amino-7-methyl-5-oxo-6-((tetrahydrofuran-2-yl)methyl)-4-(2,3,4-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile CAS No. 712295-85-7](/img/structure/B2996901.png)
2-amino-7-methyl-5-oxo-6-((tetrahydrofuran-2-yl)methyl)-4-(2,3,4-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
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Description
2-amino-7-methyl-5-oxo-6-((tetrahydrofuran-2-yl)methyl)-4-(2,3,4-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C24H27N3O6 and its molecular weight is 453.495. The purity is usually 95%.
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Scientific Research Applications
Molecular and Crystal Structure Analysis
Research on similar compounds, such as pyran and pyridine derivatives, emphasizes the importance of understanding molecular and crystal structures for the development of new materials and chemicals. For example, Jansone et al. (2007) studied the molecular and crystal structure of related compounds, highlighting the relevance of X-ray diffraction analysis in determining the spatial arrangement of atoms within a molecule. This kind of analysis is crucial for the design of molecules with specific properties, such as catalytic activity or drug interactions (Jansone et al., 2007).
Synthesis and Applications in Material Science
The synthesis of pyrazolo[3,4-b]pyridines and their use as corrosion inhibitors for metals indicates the potential of similar compounds in material science. Dandia et al. (2013) demonstrated the effectiveness of synthesized pyrazolopyridine derivatives in protecting mild steel from corrosion, showcasing the compound's utility in industrial applications (Dandia et al., 2013).
Chemical Synthesis Techniques
Advanced synthesis techniques, such as ultrasound-assisted synthesis, highlight the evolving methods in chemical synthesis that could be applied to the production of complex compounds like 2-amino-7-methyl-5-oxo-6-((tetrahydrofuran-2-yl)methyl)-4-(2,3,4-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile. These techniques offer improved yields, reduced reaction times, and environmental benefits over traditional methods.
Potential for Antimicrobial and Antioxidant Applications
Compounds structurally related to the chemical have been evaluated for their antimicrobial and antioxidant activities. For instance, the synthesis of novel heterocyclic systems has shown promise in antimicrobial applications, suggesting that similar compounds could possess valuable biological activities that make them candidates for pharmaceutical research (Bassyouni et al., 2012).
properties
IUPAC Name |
2-amino-7-methyl-5-oxo-6-(oxolan-2-ylmethyl)-4-(2,3,4-trimethoxyphenyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O6/c1-13-10-18-20(24(28)27(13)12-14-6-5-9-32-14)19(16(11-25)23(26)33-18)15-7-8-17(29-2)22(31-4)21(15)30-3/h7-8,10,14,19H,5-6,9,12,26H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRZBPXKBCNLXKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(C(=C(O2)N)C#N)C3=C(C(=C(C=C3)OC)OC)OC)C(=O)N1CC4CCCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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